alpha-Agarofuran
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Overview
Description
alpha-Agarofuran is a natural product found in Aquilaria malaccensis, Pelargonium vitifolium, and other organisms with data available.
Scientific Research Applications
Biotransformation and Synthesis
- A study by Alarcón et al. (2005) explored the regio and stereoselective hydroxylation of alpha-agarofuran using biotransformation with Rhizopus nigricans, suggesting its potential in synthetic chemistry (Alarcón et al., 2005).
Biological Activities
- Gao et al. (2007) reviewed the dihydro-beta-agarofuran sesquiterpenoids, which include this compound, highlighting their biological activities like multidrug resistance reversal and cytotoxicity (Gao et al., 2007).
- Pusztai et al. (2008) investigated dihydro-beta-agarofuran sesquiterpenes for their ability to inhibit human cytomegalovirus IE gene expression, indicating potential antitumor applications (Pusztai et al., 2008).
Chemical Analysis and Characterization
- A method for the analysis of stereoisomers of agarofurans was developed by Xu et al. (1992), providing a basis for identifying the products and guiding synthetic routes (Xu et al., 1992).
Synthesis Techniques
- Jiao et al. (2010) developed a Rh(I)-catalyzed [(3 + 2) + 1] cycloaddition for the synthesis of this compound, highlighting its significance in the synthesis of carbocycles in natural products (Jiao et al., 2010).
- Ogura (2022) summarized the total syntheses of dihydro-beta-agarofuran natural products, including methods for constructing their complex molecular architectures (Ogura, 2022).
Potential Medical Applications
- Ning et al. (2022) reported on dihydro-beta-agarofuran-type sesquiterpenoids' inhibitory effect against osteoclastogenesis, suggesting their applications in bone metabolic diseases (Ning et al., 2022).
Agarose-Based Biomaterials
- Zarrintaj et al. (2018) reviewed agarose-based biomaterials, including agarofuran, for tissue engineering applications due to their biocompatibility and unique physiochemical features (Zarrintaj et al., 2018).
Properties
Molecular Formula |
C15H24O |
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Molecular Weight |
220.35 g/mol |
IUPAC Name |
(1R,6S,9R)-2,6,10,10-tetramethyl-11-oxatricyclo[7.2.1.01,6]dodec-2-ene |
InChI |
InChI=1S/C15H24O/c1-11-6-5-8-14(4)9-7-12-10-15(11,14)16-13(12,2)3/h6,12H,5,7-10H2,1-4H3/t12-,14+,15+/m1/s1 |
InChI Key |
ZLQADKTVJQXDIG-SNPRPXQTSA-N |
Isomeric SMILES |
CC1=CCC[C@@]2([C@]13C[C@@H](CC2)C(O3)(C)C)C |
Canonical SMILES |
CC1=CCCC2(C13CC(CC2)C(O3)(C)C)C |
Synonyms |
alpha-agarofuran |
Origin of Product |
United States |
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